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Compound of Interest

Compound Name: WY-50295

Cat. No.: B15612453 Get Quote

This technical guide provides a comprehensive overview of the biological activity of WY-50295,

a potent and selective 5-lipoxygenase inhibitor. The information is tailored for researchers,

scientists, and drug development professionals, with a focus on quantitative data, experimental

methodologies, and the underlying signaling pathways.

Core Mechanism of Action
WY-50295 acts as a selective inhibitor of 5-lipoxygenase (5-LO), a key enzyme in the metabolic

pathway of arachidonic acid. By inhibiting 5-LO, WY-50295 effectively blocks the production of

leukotrienes, which are potent inflammatory mediators involved in various pathological

conditions, including asthma.[1] Its activity has been demonstrated to be reversible in purified

human blood neutrophils.[1]

Signaling Pathway
The following diagram illustrates the mechanism of action of WY-50295 within the arachidonic

acid cascade.
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Isolate Cells
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varying concentrations of WY-50295
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5-LO activator (e.g., Calcium Ionophore)

Incubate for a defined period

Terminate the reaction

Extract Leukotrienes

Quantify LTB4 levels
(e.g., by ELISA or HPLC)

Calculate IC50 value

 

Sensitize Guinea Pigs
with Ovalbumin

Administer WY-50295
(Oral or IV) at various doses

Pretreatment Period
(e.g., 5 min for IV, 4h for Oral)

Anesthetize and challenge with
intravenous Ovalbumin

Measure bronchoconstriction
(e.g., changes in airway pressure)

Calculate ED50 value
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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